Cas no 2228455-15-8 (methyl 4,4,4-trifluoro-2-hydroxy-3,3-dimethylbutanoate)

• Product Name: methyl 4,4,4-trifluoro-2-hydroxy-3,3-dimethylbutanoate
• CAS No: 2228455-15-8
• MF: C₇H₁₁F₃O₃
• MW: 200.155653238297
• CID: 5928409
• PubChem ID: 165661503
• Update Time: 2025-05-19

methyl 4,4,4-trifluoro-2-hydroxy-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4,4,4-trifluoro-2-hydroxy-3,3-dimethylbutanoate
• EN300-1970828
• 2228455-15-8

• Inchi： 1S/C7H11F3O3/c1-6(2,7(8,9)10)4(11)5(12)13-3/h4,11H,1-3H3
• InChI Key： DRYJCHBKGVJWNT-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)C(C(=O)OC)O)(F)F

Computed Properties

• Exact Mass: 200.06602869g/mol
• Monoisotopic Mass: 200.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 4,4,4-trifluoro-2-hydroxy-3,3-dimethylbutanoate

Introduction to Methyl 4,4,4-trifluoro-2-hydroxy-3,3-dimethylbutanoate (CAS No. 2228455-15-8)

Methyl 4,4,4-trifluoro-2-hydroxy-3,3-dimethylbutanoate, identified by its CAS number 2228455-15-8, is a fluorinated carboxylate ester that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and material science.

The molecular structure of methyl 4,4,4-trifluoro-2-hydroxy-3,3-dimethylbutanoate features a trifluoromethyl group attached to a β-ketoester backbone. This specific arrangement imparts distinct physicochemical properties, such as increased lipophilicity and metabolic stability, which are highly desirable in drug design. The presence of both hydroxyl and ester functionalities further enhances its reactivity, allowing for diverse synthetic modifications and applications in the development of novel bioactive molecules.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms into molecular structures can lead to significant improvements in drug efficacy, selectivity, and resistance to metabolic degradation. Consequently, methyl 4,4,4-trifluoro-2-hydroxy-3,3-dimethylbutanoate has been explored as a key intermediate in the synthesis of various therapeutic agents.

One of the most compelling applications of this compound is in the development of antiviral and anticancer drugs. The trifluoromethyl group is known to enhance binding affinity to biological targets by increasing the molecule's hydrophobicity and electronic properties. Additionally, the hydroxyl group provides a site for further functionalization, enabling the creation of prodrugs or conjugates that can target specific disease pathways more effectively. Recent research has highlighted its potential in designing inhibitors for enzymes involved in viral replication and tumor growth.

The synthesis of methyl 4,4,4-trifluoro-2-hydroxy-3,3-dimethylbutanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as fluorination techniques and enantioselective catalysis, are often employed to achieve high yields and purity. The compound's stability under various storage conditions also makes it a practical choice for industrial-scale production.

From a material science perspective, this compound has been investigated for its role in polymer chemistry and advanced material formulations. The trifluoromethyl group can improve the thermal stability and chemical resistance of polymers when incorporated into their backbones or side chains. This property is particularly relevant in the development of high-performance materials used in aerospace, electronics, and medical devices.

The growing body of research on methyl 4,4,4-trifluoro-2-hydroxy-3,3-dimethylbutanoate underscores its versatility and potential across multiple scientific disciplines. As our understanding of its chemical behavior and biological interactions continues to evolve, new applications are likely to emerge. Collaborative efforts between academia and industry are essential to fully harness the therapeutic and material science potential of this fascinating compound.